N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide

• Molecular Formula: C15H11FN2O2S
• Molecular Weight: 302.3 g/mol
• IUPAC Name: N-(3-fluorophenyl)-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide
• InChI: InChI=1S/C15H11FN2O2S/c16-10-4-3-5-11(8-10)17-14(19)9-18-12-6-1-2-7-13(12)21-15(18)20/h1-8H,9H2,(H,17,19)
• InChI Key: NKGUIWVHSRVBID-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CC(=O)NC3=CC(=CC=C3)F

Description

N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide, also known as FOBA, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. FOBA belongs to the class of benzothiazole derivatives, which have been widely studied for their diverse pharmacological properties.

Mechanism of Action

The mechanism of action of N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide is not fully understood, but studies have suggested that it exerts its anticancer activity by inhibiting the activity of topoisomerase IIα, an enzyme involved in DNA replication and cell division. N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has also been shown to induce mitochondrial dysfunction and increase reactive oxygen species (ROS) production, leading to apoptosis in cancer cells. Additionally, N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, while exhibiting minimal toxicity in normal cells. N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has also been shown to inhibit tumor growth in vivo in mouse models. In addition to its anticancer effects, N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has been shown to protect against neurotoxicity induced by amyloid beta peptide, a hallmark of Alzheimer's disease. N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has also been shown to exhibit antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has several advantages for lab experiments, including its high yield and purity during synthesis, its diverse pharmacological properties, and its minimal toxicity in normal cells. However, N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide also has limitations, including its poor solubility in aqueous solutions and its potential for off-target effects due to its broad pharmacological profile.

Future Directions

There are several future directions for N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide research, including the development of novel N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide derivatives with improved pharmacological properties, the investigation of N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide as a potential therapeutic agent for other diseases beyond cancer and neurodegenerative disorders, and the elucidation of its mechanism of action at the molecular level. Additionally, the development of more efficient synthesis methods and improved drug delivery systems for N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide could enhance its therapeutic potential.

Synthesis Methods

N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide can be synthesized by the reaction of 3-fluoroaniline with 2-mercaptobenzothiazole in the presence of acetic anhydride. The resulting product is then treated with acetic acid to obtain N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide in high yield and purity.

Scientific Research Applications

N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. In addition to its anticancer activity, N-(3-Fluoro-phenyl)-2-(2-oxo-benzothiazol-3-yl)-acetamide has been investigated for its neuroprotective, anti-inflammatory, and antimicrobial properties.